Cas no 499121-37-8 (1-Thia-4-azaspiro[4.5]decan-3-one, 4-octyl-)

• Product Name: 1-Thia-4-azaspiro[4.5]decan-3-one, 4-octyl-
• CAS No: 499121-37-8
• MF: C₁₆H₂₉NOS
• MW: 283.472563505173
• CID: 1538389
• Update Time: 2024-08-24

1-Thia-4-azaspiro[4.5]decan-3-one, 4-octyl- Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.5]decan-3-one, 4-octyl-

• Inchi： 1S/C16H29NOS/c1-2-3-4-5-6-10-13-17-15(18)14-19-16(17)11-8-7-9-12-16/h2-14H2,1H3
• InChI Key： PWDMNIAGRIKJNM-UHFFFAOYSA-N
• SMILES： S1C2(CCCCC2)N(CCCCCCCC)C(=O)C1

Computed Properties

• Exact Mass: 283.19717

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 435.3±38.0 °C(Predicted)
• PSA: 20.31
• pka: -0.56±0.20(Predicted)